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Compound of Interest

Compound Name: 4-Propylcyclohexanone

Cat. No.: B1345700

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of 4-
Propylcyclohexanone (CAS No. 40649-36-3), a key intermediate in various chemical
syntheses, particularly in the manufacturing of liquid crystals. This document details
commercial suppliers, typical product specifications, and relevant experimental protocols for its
synthesis and analysis.

Introduction to 4-Propylcyclohexanone

4-Propylcyclohexanone is a cyclic ketone with the molecular formula CsH160. Its chemical
structure features a cyclohexane ring substituted with a propyl group at the 4-position. This
compound serves as a crucial building block in organic synthesis, finding its primary application
as an intermediate in the production of liquid crystals used in displays. The high purity of 4-
Propylcyclohexanone is paramount for these applications, as even trace impurities can
significantly impact the performance of liquid crystal devices.

Commercial Suppliers and Availability

4-Propylcyclohexanone is readily available from a variety of commercial suppliers, ranging
from large global distributors that offer research-grade quantities to specialized manufacturers
that can provide bulk quantities for industrial applications. Key suppliers are located in North
America, Europe, and Asia.
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Table 1: Prominent Commercial Suppliers of 4-Propylcyclohexanone
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Supplier

Region(s)
Served

Typical Purity

Available
Quantities

Notes

Sigma-Aldrich
(Merck)[1]

Global

>99.0% (GC)

5 mL, 250 mL

Offers "for
synthesis" grade.
Provides detailed
technical data
including safety
information and
access to
Certificates of
Analysis (CoA)

online.[1]

Thermo Scientific
Chemicals
(formerly Alfa

Aesar)

Global

99%

259,100¢

Product
information and
documentation
are available
through Fisher

Scientific.

TCI America[2]

North America

>098.0% (GC)

259,250¢

Provides product
specifications
and safety data

sheets.

Oakwood
Chemical[3]

North America

97%][3]

250mg, 149,50,
25 g[3]

Offers various
research

guantities.

ChemUniverse

North America

Not specified

59,109,259

Provides pricing
for various
guantities and
offers bulk
guotes upon

request.

Hangzhou
ZeErRui

Asia

99%][4]

25 kg/drum [4]

A manufacturer
in China focused

on APIs and
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Chemical Co.,
Ltd.[4]

advanced
intermediates,
offering bulk
guantities.[4]

GlobalChemMall[
5]

Asia

Not specified

Per kg

An online
marketplace that
connects buyers
with Chinese
manufacturers of
liquid crystal

monomers.[5]

Apollo Scientific

Europe, North

Not specified

Gram to kilogram

A UK-based

trader with

Ltd.[6] America distribution in the
us.

Glentham Life N N A UK-based

) Europe Not specified Not specified

Sciences[6] trader.[6]

A German
Europe, North -~ N ] ]
abcr GmbH[6] Not specified Not specified supplier with a

America

US presence.[6]

Disclaimer: The information in this table is based on publicly available data and is subject to

change. Please consult the suppliers directly for the most current information on product

specifications, availability, and pricing.

Product Specifications

The quality and purity of 4-Propylcyclohexanone are critical for its applications.

Manufacturers and suppliers typically provide a Certificate of Analysis (CoA) with each batch,

detailing the results of quality control testing.

Table 2: Typical Specifications for 4-Propylcyclohexanone
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Parameter Typical Specification Analysis Method
Appearance Colorless liquid Visual

Purity (Assay) >99.0% Gas Chromatography (GC)
Identity Conforms to structure Infrared Spectroscopy (IR)
Density (20°C) 0.906 - 0.908 g/cm3 Densitometry

Refractive Index (n20/D) ~1.453 Refractometry

Experimental Protocols

This section provides detailed methodologies for the synthesis and analysis of 4-
Propylcyclohexanone, based on established procedures.

Synthesis of 4-Propylcyclohexanone from 4-
Propylphenol

A common laboratory-scale synthesis involves the hydrogenation of 4-propylphenol.
Materials and Equipment:

e 4-propylphenol

e Platinum-based catalyst (e.g., 2 wt% Pt on a support)

» Deionized water

e Hydrogen (H2) gas

e High-pressure batch reactor (e.g., OM Lab-Tech MMJ-100, SUS316, 100 mL) with magnetic
stirring

o Ethyl acetate (for extraction)
o Standard laboratory glassware

e Centrifuge
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e Drying oven

Procedure:

To a pre-dried high-pressure batch reactor, add 4-propylphenol (e.g., 5.0 mmol, 681 mg), the
catalyst (e.g., 98 mg of 2 wt% Pt catalyst), and deionized water (e.g., 40 mL).

o Seal the reactor and pressurize with hydrogen gas to 2 MPa at room temperature.

o Heat the reactor to the desired reaction temperature (e.g., 300°C) while continuously stirring
at 600 rpm.

e Maintain the reaction at the set temperature for 1 hour.
 After the reaction is complete, cool the reactor to room temperature.

» Transfer the reaction mixture to a separatory funnel and extract the organic layer with ethyl
acetate.

e The organic layer, containing 4-propylcyclohexanone along with other products, is then
ready for analysis.

e The catalyst can be recovered from the aqueous layer by centrifugation, washed with ethyl
acetate, and dried in an oven at 120°C for 2 hours for potential reuse.

Quality Control Analysis by Gas Chromatography-Mass
Spectrometry (GC-MS)

GC-MS is the standard method for determining the purity of 4-Propylcyclohexanone and
identifying any impurities.

Instrumentation:

e Gas chromatograph (e.g., Shimadzu GC-14B) with a flame ionization detector (FID) or
coupled to a mass spectrometer (e.g., Shimadzu GC-2010/PARVUM2).

e Capillary column (e.g., HR-1, 0.25 mm I.D. x 50 m).
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« Injector and detector temperatures: typically 250-300°C.

o Oven temperature program: A suitable temperature program is developed to separate the
product from any starting material and byproducts. For example, starting at a lower
temperature and ramping up to a higher temperature.

o Carrier gas: Helium or hydrogen.

Procedure:

Prepare a dilute solution of the 4-Propylcyclohexanone sample in a suitable solvent (e.g.,
ethyl acetate).

o |f quantitative analysis is required, add an internal standard (e.g., 2-isopropylphenol) to the
sample solution.

e Inject a small volume (e.g., 1 yL) of the prepared solution into the GC.
* Run the analysis using the established temperature program.

e The purity is determined by the area percentage of the 4-Propylcyclohexanone peak
relative to the total area of all peaks in the chromatogram.

e The mass spectrometer is used to identify the main product and any impurities based on
their mass spectra.

Visualizations
Supply Chain of 4-Propylcyclohexanone

The following diagram illustrates the typical supply chain for 4-Propylcyclohexanone, from
raw material suppliers to end-users in research and industry.
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Caption: Supply chain for 4-Propylcyclohexanone.

Experimental Workflow for Synthesis and Analysis

This diagram outlines the key steps in the synthesis and subsequent quality control analysis of
4-Propylcyclohexanone.
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Caption: Synthesis and analysis workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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